Cas no 16681-72-4 (5-Bromo-1-methyl-1H-1,2,4-triazole)

• Product Name: 5-Bromo-1-methyl-1H-1,2,4-triazole
• CAS No: 16681-72-4
• MF: C₃H₄BrN₃
• MW: 161.987958908081
• MDL: MFCD11109756
• CID: 158359
• PubChem ID: 140121
• Update Time: 2025-04-19

5-Bromo-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-methyl-1,2,4-triazole
• 1H-1,2,4-Triazole,5-bromo-1-methyl-
• 5-Bromo-1-methyl-1H-[1,2,4]triazole
• 1H-1,2,4-Triazole,5-bromo-1-methyl
• 1-Methyl-5-bromo-1,2,4-triazole
• 5-BroMo-1-Methyl-1H-1,2,4-triazole
• 1H-1,2,4-Triazole, 5-bromo-1-methyl-
• ZYLIOXAULQKGII-UHFFFAOYSA-N
• 5-Bromo-1-methyl-1H-1,2,4-triazole, AldrichCPR
• SCHEMBL545675
• AKOS006308182
• J-516811
• 16681-72-4
• AC-22983
• MFCD11109756
• GS-4474
• AM807169
• DTXSID40168193
• CS-W001224
• EN300-216044
• SY021471
• A810776
• 5-bromanyl-1-methyl-1,2,4-triazole
• ALBB-018260
• STL415245
• BBL104365
• 5-Bromo-1-methyl-1H-1,2,4-triazole

• MDL： MFCD11109756
• Inchi： 1S/C3H4BrN3/c1-7-3(4)5-2-6-7/h2H,1H3
• InChI Key： ZYLIOXAULQKGII-UHFFFAOYSA-N
• SMILES： BrC1=NC=NN1C

Computed Properties

• Exact Mass: 160.95900
• Monoisotopic Mass: 160.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 67.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7A^2
• XLogP3: 1

Experimental Properties

• Color/Form: No data available
• Density: 1.93
• Melting Point: No data available
• Boiling Point: 256 ºC
• Flash Point: 109 ºC
• Refractive Index: 1.669
• PSA: 30.71000
• LogP: 0.57760

5-Bromo-1-methyl-1H-1,2,4-triazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C(BD107251)